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Compound of Interest

1-(Bromomethyl)-2-
Compound Name:
methoxybenzene

cat. No.: B1585010

Technical Guide: 1-(Bromomethyl)-2-
methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, properties,
and handling protocols for 1-(Bromomethyl)-2-methoxybenzene (CAS No. 52289-93-7). The
information is intended for use by professionals in research and development.

Chemical Identification and Properties

1-(Bromomethyl)-2-methoxybenzene, also known as 2-methoxybenzyl bromide, is a versatile
synthetic intermediate utilized in various chemical syntheses.[1] Its reactivity is primarily due to
the bromomethyl group, which serves as a reactive site for nucleophilic substitution, making it a
valuable alkylating agent.[1] This compound is a key building block for introducing the 2-
methoxybenzyl moiety into diverse molecular structures.[1]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

52289-93-7[1][2][3][4][5]

Molecular Formula

CsHsBro[2][4][5]

Molecular Weight 201.06 g/mol [1][2][3][5]

IUPAC Name 1-(bromomethyl)-2-methoxybenzene[5]
2-Methoxybenzyl bromide[3][4], o-

Synonyms Methoxybenzylbromide[4], 2-
(Bromomethyl)anisole[4]

InChl Key WAUNFWSVXRPCDQ-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property

Value

Physical Form

Solid[3]

Melting Point 47-50 °C[3][4]
. . 228.4 °C at 760 mmHg[2], 118 °C at 18
Boiling Point
mmHg[3]
Density 1.406 g/cm3[2]
Flash Point 90.3 °C[2]

Vapor Pressure

0.111 mmHg at 25°C[2]

Storage Temperature

-20°C

Safety and Hazard Information

1-(Bromomethyl)-2-methoxybenzene is classified as a corrosive substance that can cause

severe skin burns and eye damage.[3][4][5] Appropriate personal protective equipment and

handling procedures must be followed to ensure safety.

Table 3: GHS Hazard Classification
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Hazard Class Category
Skin Corrosion/Irritation 1B[5]
1

Serious Eye Damage/Eye Irritation

Table 4: GHS Pictograms, Signal Word, and Hazard Statements

Pictogram Signal Word Hazard Statement
H314: Causes severe skin
GHSO05 (Corrosion) Danger burns and eye damage.[3][4]

[5]

Table 5: GHS Precautionary Statements
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Code Statement

Do not breathe
P260 .

dust/fume/gas/mist/vapours/spray.[3][6]
P264 Wash skin thoroughly after handling.[6]

Use only outdoors or in a well-ventilated area.[3]
pP271

[6]
P280 Wear protective gloves/ protective clothing/ eye

protection/ face protection.[3][6]

IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N

vomiting.[6]

IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with

water/shower.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.[7]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]
P310 Immediately call a POISON CENTER/doctor.[7]
P363 Wash contaminated clothing before reuse.[7]
P405 Store locked up.[8]

Dispose of contents/container to an approved
P501

waste disposal plant.[3]

Experimental Protocols: Handling, Storage, and

First Aid

The following protocols are derived from standard safety data sheets and should be strictly

adhered to when working with 1-(Bromomethyl)-2-methoxybenzene.
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Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[8]
Ensure that eyewash stations and safety showers are readily accessible.[9]

o Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[6]

o Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin
contact.[10]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved
respirator.[8]

e General Hygiene: Avoid contact with skin, eyes, and clothing.[10] Do not breathe dust.[8]
Wash hands thoroughly after handling and before eating, drinking, or smoking.[6]

Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10]
The recommended storage temperature is -20°C.

e Incompatible Materials: Keep away from strong oxidizing agents, strong bases, acids,
alcohols, and amines.[6][8]

First Aid Measures

 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing.[8] Seek immediate medical attention.[8]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[8] Seek immediate medical attention.[8]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[8] Seek immediate medical attention.[3]
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¢ Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water and seek immediate medical
attention.[8][10]

Hazard Identification and Response Workflow

The following diagram illustrates a logical workflow for identifying and responding to hazards
associated with 1-(Bromomethyl)-2-methoxybenzene.

Hazard Identification

Start: Handling
1-(Bromomethyl)-2-methoxybenzene

Review Safety Data Sheet (SDS)

Identify Hazards:
- Corrosive (H314)
- Skin/Eye Damage
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Wear Appropriate PPE:
- Gloves
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o H
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Yes (Inhaled) \Yes (Skin) Yes (Eyes) Yes (Swallowed)

No
Safe Handling Emergsqcy Response
A
. . Inhalation: Skin Contact: Eye Contact: Ingestion:
(Pl it (St ) Pl Remove to fresh air Flush with water for 15 min Flush with water for 15 min Rinse mouth, Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Hazard identification and emergency response workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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